Cas no 380886-13-5 ((E)-N-benzyl-2-cyano-3-[3-(4-nitrophenyl)-1-phenylpyrazol-4-yl]prop-2-enamide)

• Product Name: (E)-N-benzyl-2-cyano-3-[3-(4-nitrophenyl)-1-phenylpyrazol-4-yl]prop-2-enamide
• CAS No: 380886-13-5
• MF: C₂₆H₁₉N₅O₃
• MW: 449.460765123367
• CID: 5453449
• PubChem ID: 1522034
• Update Time: 2025-06-08

(E)-N-benzyl-2-cyano-3-[3-(4-nitrophenyl)-1-phenylpyrazol-4-yl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (E)-N-benzyl-2-cyano-3-[3-(4-nitrophenyl)-1-phenylpyrazol-4-yl]prop-2-enamide

• Inchi： 1S/C26H19N5O3/c27-16-21(26(32)28-17-19-7-3-1-4-8-19)15-22-18-30(23-9-5-2-6-10-23)29-25(22)20-11-13-24(14-12-20)31(33)34/h1-15,18H,17H2,(H,28,32)
• InChI Key： QKTDFUUSNRRRLD-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC=C1)(=O)C(C#N)=CC1=CN(C2=CC=CC=C2)N=C1C1=CC=C([N+]([O-])=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on (E)-N-benzyl-2-cyano-3-[3-(4-nitrophenyl)-1-phenylpyrazol-4-yl]prop-2-enamide

Recent Advances in the Study of (E)-N-benzyl-2-cyano-3-[3-(4-nitrophenyl)-1-phenylpyrazol-4-yl]prop-2-enamide (CAS: 380886-13-5)

The compound (E)-N-benzyl-2-cyano-3-[3-(4-nitrophenyl)-1-phenylpyrazol-4-yl]prop-2-enamide (CAS: 380886-13-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and mechanistic insights.

Recent studies have highlighted the role of this compound as a potent inhibitor of specific kinase pathways, particularly those involved in inflammatory and oncogenic signaling. The unique structural features of (E)-N-benzyl-2-cyano-3-[3-(4-nitrophenyl)-1-phenylpyrazol-4-yl]prop-2-enamide, including the presence of a nitrophenyl group and a cyanoacrylamide moiety, contribute to its high binding affinity and selectivity towards target proteins.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits remarkable efficacy in inhibiting the proliferation of cancer cell lines, particularly those resistant to conventional therapies. The study employed a combination of in vitro assays and molecular docking simulations to elucidate the compound's mechanism of action, revealing its ability to disrupt protein-protein interactions critical for cell survival.

Another significant advancement was reported in a recent preprint, where the compound was shown to modulate immune responses by targeting key signaling nodes in the NF-κB pathway. This finding opens new avenues for the development of immunomodulatory therapies, particularly for autoimmune diseases and chronic inflammatory conditions.

From a synthetic chemistry perspective, novel methodologies have been developed to optimize the production of (E)-N-benzyl-2-cyano-3-[3-(4-nitrophenyl)-1-phenylpyrazol-4-yl]prop-2-enamide. A 2024 paper in Organic Letters described a streamlined, high-yield synthesis route that reduces the number of steps and improves overall efficiency, making the compound more accessible for further research and potential clinical applications.

Despite these promising developments, challenges remain in the clinical translation of this compound. Current research is focused on improving its pharmacokinetic properties and reducing potential off-target effects. Ongoing preclinical studies are evaluating various formulation strategies to enhance bioavailability and tissue specificity.

In conclusion, (E)-N-benzyl-2-cyano-3-[3-(4-nitrophenyl)-1-phenylpyrazol-4-yl]prop-2-enamide represents a promising scaffold for the development of novel therapeutics. Its dual activity against both proliferative and inflammatory pathways positions it as a potential multi-target agent. Future research directions should focus on comprehensive toxicological evaluations and the exploration of combination therapies to maximize therapeutic potential while minimizing adverse effects.